Cas no 52685-65-1 (3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid
• CAS No: 52685-65-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5703849
• PubChem ID: 21828381
• Update Time: 2025-11-06

3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0275820
• 3-(2,3-dimethoxyphenyl)-2-methylpropanoic acid
• 3-(2,3-dimethoxyphenyl)-2-methylpropanoicacid
• EN300-1826676
• AKOS005217836
• A1-40476
• A1-40477
• 52685-65-1
• 2-(2,3-Dimethoxy-benzyl)-butyric acid
• 3-(2,3-Dimethoxy-phenyl)-2-methyl-propionic acid
• Benzenepropanoic acid, 2,3-dimethoxy-α-methyl-
• 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C12H16O4/c1-8(12(13)14)7-9-5-4-6-10(15-2)11(9)16-3/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key： PQOHSWORZIVNNA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Melting Point: 57 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 339.3±27.0 °C(Predicted)
• pka: 4.76±0.12(Predicted)

Additional information on 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid

Introduction to 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic Acid (CAS No. 52685-65-1)

3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 52685-65-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dimethoxyphenyl moiety and a branched aliphatic side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of the 2-methylpropanoic acid (isobutyric acid) moiety contributes to its unique physicochemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The dimethoxyphenyl group, a derivative of anisole with two methoxy substituents, is known for its ability to modulate electronic properties and interact with biological targets through hydrophobic and aromatic stacking interactions. This feature has been exploited in various drug discovery programs, where such scaffolds are often found in bioactive natural products and pharmacologically relevant compounds. The combination of the dimethoxyphenyl ring with the carboxylic acid functionality in 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing molecules with specific biological profiles. The structural motif of 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid aligns well with current trends in medicinal chemistry, where functionalized aromatic rings are frequently employed to achieve desired pharmacological effects. For instance, derivatives of anisole have shown promise in the treatment of neurological disorders, cardiovascular diseases, and inflammation-related conditions. The carboxylic acid group in this compound not only serves as a reactive handle for further derivatization but also contributes to its solubility and metabolic stability.

One of the most compelling aspects of 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid is its potential as a building block for more complex molecules. In drug discovery pipelines, simple yet structurally interesting compounds like this one are often used to generate libraries for high-throughput screening (HTS). The ability to introduce modifications at multiple positions—such as the aromatic ring or the aliphatic side chain—allows chemists to explore a wide range of biological activities. This flexibility has been demonstrated in several studies where analogs of this compound have shown inhibitory effects on enzymes involved in metabolic pathways relevant to human health.

The synthesis of 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid can be approached through various methodologies, depending on the synthetic strategy employed. One common route involves the Friedel-Crafts alkylation followed by methylation and oxidation steps to introduce the necessary functional groups. Alternatively, palladium-catalyzed cross-coupling reactions can be utilized to construct the aryl-carboxylic acid linkage efficiently. These synthetic approaches highlight the compound's accessibility and utility in both academic research and industrial settings.

Recent advances in computational chemistry have further enhanced the understanding of how 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to proteins involved in signal transduction and enzyme catalysis. Such insights are crucial for rational drug design, as they provide a foundation for predicting and optimizing biological activity. Moreover, virtual screening techniques have been employed to identify potential derivatives with enhanced potency or selectivity.

The pharmaceutical industry has always been keen on exploring novel chemical entities that can address unmet medical needs. 3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid, with its unique structural features, fits well into this paradigm. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology. For example, compounds containing the dimethoxyphenyl scaffold have been investigated for their anti-inflammatory properties by modulating cytokine production and immune cell function.

In conclusion,3-(2,3-Dimethoxyphenyl)-2-methylpropanoic acid (CAS No. 52685-65-1) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its structural characteristics offer a balance between chemical diversity and biological relevance, making it an attractive scaffold for designing new therapeutic agents. As research continues to uncover new biological functions and synthetic methodologies,this compound is poised to play a significant role in future advancements within the pharmaceutical field.